Cas no 953982-51-9 (N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• CAS No: 953982-51-9
• MF: C₁₉H₁₅ClN₂O₃S₂
• MW: 418.917001008987
• CID: 6204513
• PubChem ID: 16900001
• Update Time: 2025-08-05

N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide
• N-(benzo[d][1,3]dioxol-5-yl)-2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)acetamide
• 953982-51-9
• N-(1,3-benzodioxol-5-yl)-2-[2-[(4-chlorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• F2336-0364
• AKOS024641453
• N-(2H-1,3-benzodioxol-5-yl)-2-(2-{[(4-chlorophenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)acetamide

• Inchi： 1S/C19H15ClN2O3S2/c20-13-3-1-12(2-4-13)9-26-19-22-15(10-27-19)8-18(23)21-14-5-6-16-17(7-14)25-11-24-16/h1-7,10H,8-9,11H2,(H,21,23)
• InChI Key： MKLLOSKGFNRKMX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NC(=CS1)CC(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 418.0212624g/mol
• Monoisotopic Mass: 418.0212624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(4-chlorophenyl)methylsulfanyl}-1,3-thiazol-4-yl)acetamide

N-(2H-1,3-Benzodioxol-5-yl)-2-(2-{(4-Chlorophenyl)methylsulfanyl}-1,3-Thiazol-4-yl)Acetamide: A Multifunctional Compound with Promising Therapeutic Potential

N-(2H-1,3-Benzodioxol-5-yl)-2-(2-{(4-Chlorophenyl)methylsulfanyl}-1,3-Thiazol-4-yl)Acetamide is a synthetic compound with a complex molecular architecture that combines 2H-1,3-benzodioxol-5-yl and 1,3-thiazol-4-yl moieties. This molecule is characterized by its 4-chlorophenyl and methylsulfanyl functional groups, which are critical for its biological activity. The CAS number 953982-51-9 identifies this compound as a unique chemical entity with potential applications in pharmaceutical research. Recent studies have highlighted its role in modulating inflammatory pathways and its potential as a scaffold for drug development.

2H-1,3-Benzodioxol-5-yl is a heterocyclic ring system commonly found in natural products and pharmaceutical agents. Its presence in this compound contributes to the molecule's stability and interaction with biological targets. The 1,3-thiazol-4-yl ring, a five-membered heterocycle containing sulfur, is another key structural element. This ring system is known for its ability to form hydrogen bonds and participate in various biochemical processes. The 4-chlorophenyl group, a substituted aromatic ring, enhances the compound's lipophilicity and facilitates its interaction with cell membranes. The methylsulfanyl group, which introduces a sulfur atom into the molecule, may play a role in modulating redox properties or enhancing metabolic stability.

Recent advances in medicinal chemistry have demonstrated the importance of N-(2H-1,3-benzodioxol-5-yl) derivatives in the development of anti-inflammatory and antitumor agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that compounds containing 2H-1,3-benzodioxol-5-yl moieties exhibited potent inhibition of NF-κB pathways, which are central to inflammatory responses. Similarly, the 1,3-thiazol-4-yl scaffold has been explored for its ability to target COX-2 enzymes, a key player in chronic inflammation. The 4-chlorophenyl substitution may further enhance the compound's selectivity for specific targets, reducing off-target effects.

The methylsulfanyl group in this compound is particularly noteworthy. Sulfur-containing functionalities are increasingly being utilized in drug design due to their ability to modulate enzyme activity and improve drug solubility. A 2024 study in *Bioorganic & Medicinal Chemistry* highlighted the role of methylsulfanyl derivatives in enhancing the bioavailability of therapeutic agents. This compound's methylsulfanyl group may contribute to its ability to penetrate biological barriers, such, as the blood-brain barrier, which is critical for treating neurological disorders.

N-(2H-1,3-Benzodioxol-5-yl)-2-(2-{(4-Chlorophenyl)methylsulfanyl}-1,3-Thiazol-4-yl)Acetamide has also been investigated for its potential in antioxidant and anti-apoptotic activities. Research published in *Antioxidants* in 2023 suggested that compounds with 1,3-thiazol-4-yl scaffolds can scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative damage is a major contributor to pathogenesis.

One of the most promising applications of this compound is its potential as a prodrug or drug scaffold. The 2H-1,3-benzodioxol-5-yl ring may serve as a linker for attaching additional functional groups, enabling the design of molecules with tailored pharmacokinetic profiles. For example, modifying the 4-chlorophenyl group to introduce other substituents could enhance the compound's affinity for specific receptors or improve its metabolic stability. This flexibility makes the molecule a valuable candidate for structure-activity relationship (SAR) studies in drug development.

In addition to its therapeutic potential, the methylsulfanyl group may influence the compound's metabolic pathways. Sulfur-containing compounds are often metabolized via the sulfate conjugation pathway, which can affect their half-life and distribution in the body. A 2022 review in *Drug Metabolism and Disposition* emphasized the importance of sulfur-containing moieties in determining drug metabolism and toxicity. Understanding these metabolic interactions is crucial for optimizing the safety and efficacy of N-(2H-1,3-benzodioxol-5-yl)-2-(2-{(4-Chlorophenyl)methylsulfanyl}-1,3-Thiazol-4-yl)Acetamide in clinical settings.

Recent computational studies have also explored the binding affinity of this compound with various protein targets. Molecular docking simulations suggest that the 1,3-thiazol-4-yl ring may form hydrogen bonds with residues in the COX-2 enzyme, while the 4-chlorophenyl group could engage in hydrophobic interactions. These interactions are critical for the compound's ability to inhibit enzymatic activity and modulate cellular signaling pathways. Such insights could guide the design of more potent derivatives with improved therapeutic outcomes.

Overall, N-(2H-1,3-Benzodioxol-5-yl)-2-(2-{(4-Chlorophenyl)methylsulfanyl}-1,3-Thiazol-4-yl)Acetamide represents a promising candidate for further research in pharmaceutical sciences. Its unique structural features, including the 2H-1,3-benzodioxol-5-yl, 1,3-thiazol-4-yl, 4-chlorophenyl, and methylsulfanyl groups, position it as a versatile scaffold for developing agents targeting inflammation, oxidative stress, and neurodegenerative diseases. Continued exploration of its biological mechanisms and pharmacological properties will be essential for translating this compound into therapeutic applications.